Cas no 850567-30-5 (3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid)

• Product Name: 3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid
• CAS No: 850567-30-5
• MF: C₁₃H₁₈BNO₃
• MW: 247.097923755646
• MDL: MFCD04115704
• CID: 716947
• PubChem ID: 44118529
• Update Time: 2025-04-19

3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-(4-Methylpiperidine-1-carbonyl)phenyl)boronic acid
• 3-(4-Methylpiperidine-1-Carbonyl)Phenylboronic Acid
• 3-(4-Methyl-1-piperidinylcarbonyl)benzeneboronic acid
• [3-(4-methylpiperidine-1-carbonyl)phenyl]boronic acid
• 3-[(4-METHYLPIPERIDIN-1-YL)CARBONYL]BENZENEBORONIC ACID
• Boronic acid,B-[3-[[(4-fluorophenyl)amino]carbonyl]phenyl]-
• AB20439
• AM87242
• X2364
• 3-(4-methylpiperidine-1-carbonyl)phenylboronic acid, AldrichCPR
• DTXSID50656859
• (3-(4-Methylpiperidine-1-carbonyl)phenyl)boronicacid
• MFCD04115704
• AKOS015842797
• CS-0152680
• AS-55281
• BP-11443
• 850567-30-5
• I12402
• SY316296
• SCHEMBL12538247
• 3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid

• MDL： MFCD04115704
• Inchi： 1S/C13H18BNO3/c1-10-5-7-15(8-6-10)13(16)11-3-2-4-12(9-11)14(17)18/h2-4,9-10,17-18H,5-8H2,1H3
• InChI Key： KDLCYMDXPOEVCG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(B(O)O)C=1)N1CCC(C)CC1

Computed Properties

• Exact Mass: 247.13800
• Monoisotopic Mass: 247.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8

Experimental Properties

• Color/Form: No data available
• Melting Point: 158-162
• Boiling Point: 467.5±47.0 °C at 760 mmHg
• Flash Point: 236.5±29.3 °C
• PSA: 60.77000
• LogP: 0.17640

3-(4-Methylpiperidine-1-carbonyl)phenylboronic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Ambient temperatures.

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters